Cas no 88066-89-1 (2(1H)-Pyrazinone, 5-(3-chlorophenyl)-)

• Product Name: 2(1H)-Pyrazinone, 5-(3-chlorophenyl)-
• CAS No: 88066-89-1
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 646594
• PubChem ID: 57302102
• Update Time: 2025-04-19

2(1H)-Pyrazinone, 5-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 5-(3-chlorophenyl)-
• 5-(3-chlorophenyl)-1H-pyrazin-2-one
• 5-(3-Chlorophenyl)pyrazin-2(1H)-one
• DTXSID40720790
• EN300-693095
• 5-(3-chlorophenyl)-1,2-dihydropyrazin-2-one
• 88066-89-1
• 5-(3-chlorophenyl)pyrazin-2-ol
• AKOS030621169

• Inchi： 1S/C10H7ClN2O/c11-8-3-1-2-7(4-8)9-5-13-10(14)6-12-9/h1-6H,(H,13,14)
• InChI Key： GNKNPXDGFFJDQY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CNC(C=N1)=O

Computed Properties

• Exact Mass: 206.0246905g/mol
• Monoisotopic Mass: 206.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų